Lipophilicity (logP) Comparison vs. Des-Oxy 4-Fluorophenyl Analog
The target compound (CAS 2034495-69-5) exhibits a calculated logP of 3.893 (ZINC15) [1], compared to the des-oxy analog 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone (CAS 2034265-94-4) which has an XLogP3 of 4.0 [2]. The ether oxygen in the target compound reduces calculated lipophilicity by ~0.11 logP units relative to the ketone-linked analog.
Des-oxy analog: XLogP3 4.0
Δ ≈ –0.11
| Evidence Dimension | Calculated partition coefficient (logP) |
|---|---|
| Target Compound Data | logP = 3.893 (ZINC15 prediction) |
| Comparator Or Baseline | Des-oxy 4-fluorophenyl analog (CAS 2034265-94-4): XLogP3 = 4.0 |
| Quantified Difference | ΔlogP ≈ –0.11 (target more hydrophilic) |
| Conditions | Computed logP values from ZINC15 and XLogP3 (PubChem-derived) prediction algorithms; no experimental logP available |
Why This Matters
A lower logP may improve aqueous solubility and reduce non-specific protein binding compared to the des-oxy analog, influencing assay performance in biochemical and cellular screens.
- [1] ZINC15 Database, Substance ZINC000424147480. logP 3.893. View Source
- [2] Kuujia.com, CAS 2034265-94-4. XLogP3 4.0. View Source
